Cas no 1361584-06-6 (2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine)

2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine is a halogenated pyridine derivative with a unique structural configuration, combining chloro, trichlorophenyl, and trifluoromethyl functional groups. This compound exhibits notable stability and reactivity, making it valuable in synthetic organic chemistry, particularly in the development of agrochemicals and pharmaceuticals. The presence of multiple halogen substituents enhances its electrophilic properties, facilitating selective cross-coupling and nucleophilic substitution reactions. Its trifluoromethyl group contributes to improved lipophilicity and metabolic resistance, which is advantageous in designing bioactive molecules. The compound's well-defined crystalline structure ensures consistent purity and handling characteristics, supporting its use in precision applications.
2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine structure
1361584-06-6 structure
Product Name:2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine
CAS No:1361584-06-6
MF:C12H4Cl4F3N
MW:360.974069595337
CID:4967936
Update Time:2025-06-10

2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine
    • Inchi: 1S/C12H4Cl4F3N/c13-5-3-7(14)10(8(15)4-5)9-6(12(17,18)19)1-2-20-11(9)16/h1-4H
    • InChI Key: FFKDDHISIFPXAH-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1C1C(=NC=CC=1C(F)(F)F)Cl)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 329
  • XLogP3: 6.2
  • Topological Polar Surface Area: 12.9

2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013029792-250mg
2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine
1361584-06-6 97%
250mg
484.80 USD 2021-06-22
Alichem
A013029792-500mg
2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine
1361584-06-6 97%
500mg
839.45 USD 2021-06-22
Alichem
A013029792-1g
2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine
1361584-06-6 97%
1g
1,504.90 USD 2021-06-22

2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine Related Literature

Additional information on 2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine

Introduction to 2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361584-06-6)

2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine, with the CAS number 1361584-06-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its complex molecular framework, which includes a pyridine ring substituted with a trifluoromethyl group, a 2,4,6-trichlorophenyl group, and a chlorine atom. The combination of these functional groups imparts distinct chemical properties that make it a valuable candidate for further research and development.

The synthesis of 2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine typically involves multi-step reactions, including the formation of the pyridine ring and subsequent substitution with the desired functional groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield and purity of the final product.

In terms of its physical and chemical properties, 2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine is known for its high thermal stability and low solubility in water. These properties make it suitable for applications where stability under various conditions is crucial. Additionally, the presence of multiple chlorine atoms and a trifluoromethyl group contributes to its strong electron-withdrawing nature, which can influence its reactivity and biological activity.

The biological activity of 2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine has been the subject of several studies. Research has shown that this compound exhibits potent insecticidal properties against a range of pests, making it a promising candidate for use in agricultural pest control. A study published in the Pest Management Science journal in 2020 reported that 2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine demonstrated high efficacy against common agricultural pests such as aphids and whiteflies. The compound's mode of action involves disrupting the nervous system of insects, leading to paralysis and death.

Beyond its agricultural applications, 2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine has also shown potential in pharmaceutical research. Preliminary studies have indicated that this compound may have antiviral properties. A 2019 study published in the Virology Journal found that 2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine exhibited inhibitory effects against certain viral strains by interfering with viral replication processes. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications.

The environmental impact of 2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine is another important consideration. Studies have shown that while this compound is effective in controlling pests, it also has low toxicity to non-target organisms such as bees and beneficial insects. This makes it a more environmentally friendly option compared to some traditional pesticides. However, ongoing research is necessary to ensure its long-term safety and sustainability.

In conclusion, 2-Chloro-3-(2,4,6-trichlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361584-06-6) is a versatile compound with significant potential in both agricultural and pharmaceutical applications. Its unique chemical structure and properties make it an attractive candidate for further development and commercialization. As research continues to advance our understanding of this compound's behavior and effects, it is likely to play an increasingly important role in addressing various challenges in these fields.

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